Cas no 76738-75-5 ((+)-Anymol)

• Product Name: (+)-Anymol
• CAS No: 76738-75-5
• Molecular Formula: C₁₅H₂₆O
• Molecular Weight: 222.366
• CID: 2077966
• PubChem ID: 1201551

(+)-Anymol Properties

Names and Identifiers

• (-)-(1'S,2R)-alpha-bisabolol
• (-)-(1'S,6R,S)-alpha-Bisabolol
• (-)-(4S,8R)-8-epi-alpha-bisabolol
• (-)-(4S,8R)-epi-alpha-Bisabolol
• (-)-anymol
• (+)-6S,7R-alpha-Bisabolol
• alpha-bisabolol
• beta-Bisabolol
• Bisabolol
• dragosantol
• NSC606842
• (+)-EPI-.ALPHA.-BISABOLOL
• RGZSQWQPBWRIAQ-GJZGRUSLSA-N
• alpha-Bisabolol, (+)-epi-
• R-bisabolol
• alpha -Bisabolol
• Q27137086
• 76738-75-5
• (+)-epi-alpha-Bisabolol [MI]
• UNII-U799YDE8BR
• C20479
• SCHEMBL1245143
• CHEBI:68658
• 3-Cyclohexene-1-methanol, alpha,4-dimethyl-alpha-(4-methyl-3-penten-1-yl)-, (alphaS,1R)-
• CHEMBL519167
• (+)-EPI-.ALPHA.-BISABOLOL [MI]
• U799YDE8BR
• 6-Methyl-2-(4-methyl-3-cyclohexen-1-yl)-5-hepten-2-ol
• (S)-6-Methyl-2-((R)-4-methylcyclohex-3-en-1-yl)hept-5-en-2-ol
• AKOS025295411
• (+)-epi-alpha-bisabolol
• (+)-anymol
• 3-CYCLOHEXENE-1-METHANOL, .ALPHA.,4-DIMETHYL-.ALPHA.-(4-METHYL-3-PENTEN-1-YL)-, (.ALPHA.S,1R)-
• (2S)-6-methyl-2-[(1R)-4-methylcyclohex-3-en-1-yl]hept-5-en-2-ol
• 515-69-5
• .ALPHA.-BISABOLOL, (+)-EPI-
• D88898
• 7-epi-.alpha.-Bisabolol
• (2S)-6-Methyl-2-((1R)-4-methylcyclohex-3-en-1-yl)hept-5-en-2-ol

• InChIKey： RGZSQWQPBWRIAQ-GJZGRUSLSA-N
• Inchi： InChI=1S/C15H26O/c1-12(2)6-5-11-15(4,16)14-9-7-13(3)8-10-14/h6-7,14,16H,5,8-11H2,1-4H3/t14-,15-/m0/s1
• SMILES： CC1=CCC(CC1)C(C)(CCC=C(C)C)O

Computed Properties

• Exact Mass: 222.198365449g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 222.198365449g/mol
• Heavy Atom Count: 16
• Complexity: 284
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Sesquiterpenoids